Cas no 1804454-08-7 (4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804454-08-7
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4912251
• Update Time: 2025-08-04

4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-7-4-6(14(15)16)3-5(13-7)1-2-12/h3-4H,1H2
• InChI Key： VHAZVZVISURPEN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(CC#N)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7

Additional information on 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804454-08-7)

4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804454-08-7) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a nitro group, a trifluoromethoxy moiety, and an acetonitrile side chain, exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Its pyridine-based framework makes it a valuable intermediate for constructing complex molecules with tailored properties.

In recent years, the demand for nitro-substituted pyridine derivatives like 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, including potential antimicrobial agents and enzyme inhibitors. The compound's electron-withdrawing groups (nitro and trifluoromethoxy) enhance its reactivity, making it a preferred choice for nucleophilic substitution reactions and cross-coupling reactions in synthetic organic chemistry.

From an industrial perspective, 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile is increasingly utilized in the development of high-performance materials. Its incorporation into polymeric matrices has shown promise in improving thermal stability and chemical resistance, which are critical for applications in electronics and coatings. Additionally, the compound's fluorine-containing moiety contributes to its lipophilicity, a desirable trait for pharmaceutical formulations aiming to enhance drug delivery efficiency.

The synthesis of 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile typically involves multi-step processes, including nitration, trifluoromethylation, and cyanation reactions. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and precise characterization. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact while maintaining yield and efficiency.

One of the most frequently asked questions about 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile revolves around its storage conditions and handling precautions. While the compound is not classified as hazardous under standard regulations, it is recommended to store it in a cool, dry place away from direct sunlight to prevent degradation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used during handling to ensure safety.

In the context of market trends, the global demand for fluorinated pyridine derivatives is projected to grow steadily, driven by their expanding applications in life sciences and advanced materials. Companies specializing in custom synthesis and contract research are actively offering 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile as part of their portfolio, catering to the needs of academic and industrial researchers. The compound's patent landscape also reflects its commercial potential, with several filings highlighting its use in innovative therapeutic candidates.

For researchers seeking alternative compounds or structural analogs, 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile serves as a benchmark due to its balanced reactivity and functional group compatibility. Its structure-activity relationships (SAR) are frequently studied to optimize the design of new molecules with enhanced pharmacokinetic properties. Furthermore, computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological targets.

In summary, 4-Nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804454-08-7) represents a pivotal compound in modern chemical research. Its multifaceted applications, coupled with its synthetic versatility, position it as a key player in the development of next-generation pharmaceuticals, agrochemicals, and functional materials. As scientific advancements continue to unfold, this compound is expected to remain at the forefront of innovation, addressing critical challenges across diverse industries.